Cas no 1250007-67-0 ((6-methoxy-2H-1,3-benzodioxol-5-yl)methanamine)

• Product Name: (6-methoxy-2H-1,3-benzodioxol-5-yl)methanamine
• CAS No: 1250007-67-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD16061312
• CID: 4564624
• PubChem ID: 61611572
• Update Time: 2025-06-15

(6-methoxy-2H-1,3-benzodioxol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-Methoxybenzo[d][1,3]dioxol-5-yl)methanamine
• 1,3-Benzodioxole-5-methanamine, 6-methoxy-
• (6-methoxy-2H-1,3-benzodioxol-5-yl)methanamine

• MDL： MFCD16061312
• Inchi： 1S/C9H11NO3/c1-11-7-3-9-8(12-5-13-9)2-6(7)4-10/h2-3H,4-5,10H2,1H3
• InChI Key： QRWGNZIUKGWTPE-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=C(CN)C=C2OC1

Additional information on (6-methoxy-2H-1,3-benzodioxol-5-yl)methanamine

Recent Advances in the Study of (6-methoxy-2H-1,3-benzodioxol-5-yl)methanamine (CAS: 1250007-67-0): A Comprehensive Research Brief

The compound (6-methoxy-2H-1,3-benzodioxol-5-yl)methanamine, with the CAS number 1250007-67-0, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzodioxole derivative is being investigated for its potential therapeutic applications, particularly in the context of neurological disorders and psychopharmacology. The unique structural features of this compound, including the methoxy and benzodioxole moieties, suggest promising interactions with various neurotransmitter systems, making it a subject of intense scientific scrutiny.

Recent studies have focused on elucidating the pharmacological profile of (6-methoxy-2H-1,3-benzodioxol-5-yl)methanamine. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits selective affinity for serotonin receptors, particularly the 5-HT2A subtype. The research team employed advanced computational modeling techniques combined with in vitro binding assays to demonstrate that the compound's molecular structure allows for optimal interaction with the receptor's binding pocket. These findings suggest potential applications in the treatment of mood disorders and other conditions related to serotonin dysregulation.

In addition to its receptor binding properties, investigations into the compound's metabolic stability and pharmacokinetic profile have yielded important insights. A recent preclinical study published in Drug Metabolism and Disposition (2024) examined the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics. The results indicated favorable oral bioavailability and moderate plasma protein binding, with the primary metabolic pathway involving O-demethylation of the methoxy group. These properties make (6-methoxy-2H-1,3-benzodioxol-5-yl)methanamine a promising candidate for further drug development.

The safety profile of 1250007-67-0 has also been a focus of recent research. Toxicology studies conducted in animal models have shown that the compound exhibits a relatively wide therapeutic window, with minimal observed adverse effects at therapeutic doses. However, researchers have noted the importance of further investigation into potential long-term effects, particularly regarding its impact on cardiovascular parameters and central nervous system function. These findings were detailed in a 2024 report by the European Journal of Pharmacology.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of (6-methoxy-2H-1,3-benzodioxol-5-yl)methanamine. A 2023 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing environmental impact through greener chemistry approaches. The new method utilizes catalytic hydrogenation as a key step, offering significant advantages over previous synthetic pathways in terms of both efficiency and sustainability.

Looking forward, the research community anticipates several promising directions for further investigation of this compound. Current clinical interest focuses on its potential as a novel therapeutic agent for treatment-resistant depression and anxiety disorders. Additionally, preliminary data suggests possible applications in neurodegenerative diseases, though these avenues require more extensive validation. The unique chemical properties of 1250007-67-0 continue to make it a valuable subject for interdisciplinary research bridging chemistry, biology, and medicine.